Cas no 129459-85-4 (Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI))
129459-85-4 structure
Product Name:Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI)
CAS No:129459-85-4
MF:C26H18Br2O4Si
MW:582.312226772308
CID:181036
PubChem ID:3075962
Update Time:2025-04-19
Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI)
- 4-bromo-2-[(5-bromo-2-carboxyphenyl)-diphenylsilyl]benzoic acid
- Diphenylsilylene 4-bromobenzoate
- Benzoic acid, 4-bromo-, diphenylsilylene ester
- 129459-85-4
- BRN 4768409
- DTXSID90156161
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- Inchi: 1S/C26H18Br2O4Si/c27-17-11-13-21(25(29)30)23(15-17)33(19-7-3-1-4-8-19,20-9-5-2-6-10-20)24-16-18(28)12-14-22(24)26(31)32/h1-16H,(H,29,30)(H,31,32)
- InChI Key: VDCVXWYFVKBEOI-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(C=CC=1C(=O)O)Br
Computed Properties
- Exact Mass: 579.93404
- Monoisotopic Mass: 579.934111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
Experimental Properties
- Density: 1.66
- Boiling Point: 644.5°Cat760mmHg
- Flash Point: 343.6°C
- Refractive Index: 1.715
- PSA: 74.6
- LogP: 3.98540
Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI) Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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